Cas no 1427394-82-8 (5-chloro-6-fluoro-1,2-benzoxazole)

• Product Name: 5-chloro-6-fluoro-1,2-benzoxazole
• CAS No: 1427394-82-8
• MF: C₇H₃ClFNO
• MW: 171.556224107742
• CID: 6287928
• PubChem ID: 84654234
• Update Time: 2025-05-21

5-chloro-6-fluoro-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-fluoro-1,2-benzoxazole
• EN300-1460839
• 1427394-82-8

• Inchi： 1S/C7H3ClFNO/c8-5-1-4-3-10-11-7(4)2-6(5)9/h1-3H
• InChI Key： HKXQVZOZBOBKDT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=NO2)C=1)F

Computed Properties

• Exact Mass: 170.9887196g/mol
• Monoisotopic Mass: 170.9887196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 5-chloro-6-fluoro-1,2-benzoxazole

5-Chloro-6-Fluoro-1,2-Benzoxazole: A Comprehensive Overview

5-Chloro-6-fluoro-1,2-benzoxazole, also known by its CAS number CAS No. 1427394-82-8, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the benzoxazole family, which is characterized by a fused benzene ring and an oxazole ring. The presence of chlorine and fluorine substituents at the 5 and 6 positions, respectively, imparts unique electronic and structural properties to this molecule.

The synthesis of 5-chloro-6-fluoro-1,2-benzoxazole typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing demand for sustainable chemical practices.

One of the most promising applications of 5-chloro-6-fluoro-1,2-benzoxazole lies in its potential as a building block for advanced materials. The compound's aromaticity and heteroatom content make it an ideal candidate for constructing functional materials such as organic semiconductors and optoelectronic devices. Recent studies have demonstrated that incorporating this compound into polymer frameworks can significantly improve their electrical conductivity and thermal stability.

In addition to its role in materials science, 5-chloro-6-fluoro-1,2-benzoxazole has shown potential in pharmaceutical research. Its unique electronic properties make it a valuable component in drug design, particularly in the development of bioactive molecules with high selectivity and efficacy. For example, researchers have investigated its ability to act as a ligand in metalloenzyme inhibitors, which could pave the way for novel therapeutic agents.

The structural versatility of 5-chloro-6-fluoro-1,2-benzoxazole also extends to its use in catalytic systems. Recent findings suggest that this compound can serve as a highly effective catalyst in various organic transformations, including cross-coupling reactions and enantioselective syntheses. Its ability to stabilize transition states through both steric and electronic effects makes it a valuable tool for chemists seeking to optimize reaction pathways.

From an environmental perspective, the synthesis and application of 5-chloro-6-fluoro-1,2-benzoxazole are being scrutinized for their sustainability profiles. Researchers are actively exploring ways to reduce waste generation and energy consumption during its production. For instance, the development of eco-friendly solvents and recycling strategies has emerged as a key focus area in recent studies.

In conclusion, 5-chloro-6-fluoro-1,2-benzoxazole, with its distinctive chemical properties and diverse applications, continues to be a focal point in contemporary research. As scientists delve deeper into its potential uses and optimize its synthesis processes, this compound is poised to make significant contributions across multiple disciplines.